Cas no 1215206-76-0 (2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride)

• Product Name: 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride
• CAS No: 1215206-76-0
• MF: C₈H₈BrClF₃NO
• MW: 306.507431030273
• MDL: MFCD15143545
• CID: 857987
• PubChem ID: 53216833
• Update Time: 2025-07-22

2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride
• 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline, HCl
• BS-21023
• 2-bromo-N-methyl-5-(trifluoromethoxy)aniline;hydrochloride
• DTXSID70681966
• SB82767
• 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline--hydrogen chloride (1/1)
• AKOS015908445
• 1215206-76-0
• DB-355487
• 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline HCl
• MFCD15143545
• Benzenamine, 2-bromo-N-methyl-5-(trifluoromethoxy)-, hydrochloride (1:1)
• 2-Bromo-N-methyl-5-(trifluoromethoxy)anilinehydrochloride
• CS-0211863

• MDL： MFCD15143545
• Inchi： 1S/C8H7BrF3NO.ClH/c1-13-7-4-5(2-3-6(7)9)14-8(10,11)12;/h2-4,13H,1H3;1H
• InChI Key： BXTPTZKPUINLLO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1NC)OC(F)(F)F.Cl

Computed Properties

• Exact Mass: 304.94300
• Monoisotopic Mass: 304.94299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 4.26440

Additional information on 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride

Recent Advances in the Study of 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline Hydrochloride (CAS: 1215206-76-0)

2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride (CAS: 1215206-76-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and trifluoromethoxy functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of biologically active compounds, particularly those targeting central nervous system (CNS) disorders and other therapeutic areas.

Recent research has focused on the synthesis and characterization of 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride, with particular attention to its physicochemical properties and reactivity. Studies have demonstrated that this compound exhibits favorable solubility and stability under various conditions, making it suitable for further derivatization and incorporation into more complex molecular frameworks. The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds.

One of the key areas of investigation has been the use of 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride as a building block in the synthesis of novel kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound to develop potent and selective kinase inhibitors, with promising results in preclinical models. The bromo substituent provides a convenient handle for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries.

In addition to its applications in kinase inhibitor development, 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride has also been explored as a precursor for the synthesis of serotonin receptor modulators. The trifluoromethoxy group is a common feature in many CNS-active drugs, and its incorporation into this scaffold has yielded compounds with enhanced binding affinity and selectivity for specific serotonin receptor subtypes. These findings have important implications for the treatment of psychiatric and neurological disorders, such as depression, anxiety, and schizophrenia.

Recent advancements in analytical techniques have further elucidated the molecular interactions and binding modes of derivatives of 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride. X-ray crystallography and molecular docking studies have provided valuable insights into the structural determinants of activity, guiding the rational design of next-generation therapeutics. These studies underscore the importance of this compound as a versatile tool in medicinal chemistry.

Looking ahead, ongoing research aims to expand the utility of 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride in other therapeutic areas, including infectious diseases and metabolic disorders. The compound's modularity and synthetic accessibility make it an attractive candidate for further exploration. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of new drug candidates based on this scaffold, addressing unmet medical needs and improving patient outcomes.

In conclusion, 2-Bromo-N-methyl-5-(trifluoromethoxy)aniline hydrochloride (CAS: 1215206-76-0) represents a promising chemical entity with broad applicability in drug discovery. Its unique structural features and demonstrated utility in multiple therapeutic areas highlight its potential as a key intermediate in the development of novel pharmaceuticals. Continued research and innovation will undoubtedly uncover new opportunities for this compound, solidifying its role in the advancement of chemical biology and medicine.